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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core thermodynamic properties of the intermetallic

compound Gadolinium-Nickel-5 (GdNi₅) at low temperatures. GdNi₅ is a material of significant

interest due to its notable magnetocaloric effect (MCE) and its potential applications in

magnetic refrigeration. This document provides a comprehensive overview of its heat capacity,

magnetocaloric effect, and magnetic susceptibility, supported by detailed experimental

protocols and structured data for comparative analysis.

Core Thermodynamic and Magnetic Properties
GdNi₅ is a ferromagnetic compound with a Curie temperature (T_C) in the range of 31 K to 35

K.[1][2] Below this critical temperature, the material exhibits spontaneous magnetic ordering,

which is the primary driver of its interesting low-temperature thermodynamic behavior. The

magnetic properties of GdNi₅ are predominantly influenced by the large magnetic moment of

the Gadolinium (Gd³⁺) ions.

Quantitative Data Summary
The following tables summarize the key quantitative thermodynamic and magnetic data for

GdNi₅ at low temperatures, compiled from various studies.

Table 1: Heat Capacity of GdNi₅ at Low Temperatures
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Temperature (K) Magnetic Field (T)
Heat Capacity
(J/mol·K)

Reference

~31 0
Peak anomaly

observed
[1]

Low Temperatures 0
Exhibits λ-type

anomaly
[3][4]

2 0
Significant magnetic

contribution
[1]

2 9
Magnetic contribution

suppressed
[1]

Table 2: Magnetocaloric Effect of GdNi₅

Magnetic Field
Change (ΔH)
(T)

Peak
Temperature
(K)

Maximum
Magnetic
Entropy
Change (-
ΔS_M) (J/kg·K)

Relative
Cooling Power
(RCP) (J/kg)

Reference

7 ~35 12.8 347 [2]

5 ~32 Not specified Not specified [5]

Table 3: Magnetic Properties of GdNi₅

Property Value Unit Reference

Curie Temperature

(T_C)
31 - 35 K [1][2]

Saturation

Magnetization

In agreement with

previous data
µ_B/f.u. [1]

Magnetic Ordering Ferromagnetic - [1]
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Experimental Protocols
Accurate determination of the thermodynamic properties of GdNi₅ at low temperatures requires

precise experimental techniques. The following sections detail the methodologies for key

measurements.

Sample Preparation
Synthesis: Polycrystalline samples of GdNi₅ are typically prepared by arc melting

stoichiometric amounts of high-purity Gadolinium and Nickel (typically >99.9% purity) in an

inert atmosphere (e.g., high-purity argon) to prevent oxidation.[4] To ensure homogeneity, the

resulting ingot is often remelted several times.

Annealing: The melted ingot is then annealed at a high temperature (e.g., 1000 °C) for an

extended period (e.g., 17 hours) in a vacuum-sealed quartz tube to promote a single-phase

crystalline structure.[6]

Characterization: The crystal structure and phase purity of the prepared sample are verified

using powder X-ray diffraction (XRD). The composition and homogeneity can be further

confirmed by techniques such as Energy-Dispersive X-ray Spectroscopy (EDX).[6]

Heat Capacity Measurement
Low-temperature heat capacity measurements are crucial for understanding the phononic and

magnetic contributions to the total heat capacity. These measurements are often performed

using a Quantum Design Physical Property Measurement System (PPMS).[6][7]

Sample Mounting: A small, well-characterized piece of the GdNi₅ sample (typically a few

milligrams) is mounted on the sample platform of the calorimeter. For good thermal contact,

a small amount of Apiezon N grease is used. For insulating or powder samples, specialized

mounting techniques such as pressing the powder into a pellet and using a copper cup may

be employed.[4][8]

Measurement Principle: The PPMS employs a relaxation method. A known amount of heat is

applied to the sample, and the subsequent temperature relaxation back to the thermal bath

is measured. The heat capacity is then determined from the time constant of this relaxation.
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Measurement Parameters:

Temperature Range: Typically from 2 K to 50 K to capture the magnetic ordering transition

and the low-temperature behavior.[3][4]

Magnetic Field: Measurements are performed in zero magnetic field and under various

applied magnetic fields (e.g., up to 9 T) to study the effect of the magnetic field on the heat

capacity and to separate the magnetic contribution.[1]

Data Analysis: The heat capacity data is analyzed to identify anomalies, such as the λ-type

peak at the Curie temperature, which signifies the magnetic phase transition.[3][4] By fitting

the data at very low temperatures, the electronic and lattice contributions to the heat capacity

can be estimated.

Magnetocaloric Effect Determination
The magnetocaloric effect can be determined indirectly from magnetization measurements or

directly from heat capacity measurements.

Indirect Method (from Magnetization):

Measurement: Isothermal magnetization curves (M vs. H) are measured at various

temperatures around the Curie temperature. These measurements are typically performed

using a SQUID or vibrating sample magnetometer (VSM).

Calculation of Magnetic Entropy Change (ΔS_M): The isothermal magnetic entropy

change is calculated from the magnetization data using the Maxwell relation:

ΔS_M(T, ΔH) = ∫[∂M(T,H')/∂T]_H' dH'

Calculation of Relative Cooling Power (RCP): RCP, a measure of the cooling efficiency, is

calculated by integrating the -ΔS_M versus temperature curve over the full width at half

maximum.

Direct Method (from Heat Capacity):

Measurement: The heat capacity is measured as a function of temperature under different

constant magnetic fields (C_p(T,H)).[3]
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Calculation of Magnetic Entropy Change (ΔS_M): The total entropy S(T,H) is calculated by

integrating C_p(T,H)/T with respect to temperature. The magnetic entropy change is then

the difference in entropy between the measurement in a magnetic field and in zero field.

Calculation of Adiabatic Temperature Change (ΔT_ad): The adiabatic temperature change

can also be determined from the heat capacity data by finding the temperature difference

between the entropy curves at different magnetic fields for a constant entropy value.

Magnetic Susceptibility Measurement
Magnetic susceptibility measurements provide information about the magnetic ordering and the

effective magnetic moment of the material.

Measurement: The magnetic susceptibility (χ = M/H) is measured as a function of

temperature.[1] This is typically done in a low applied magnetic field.

Procedure: The sample is cooled in zero field (ZFC) to the lowest temperature, and then the

magnetization is measured while warming in a small applied field. Subsequently, the sample

is cooled in the same field (FC) and the magnetization is measured again while warming.

Data Analysis:

The Curie temperature (T_C) is identified by the sharp increase in magnetization.

Above T_C, in the paramagnetic region, the susceptibility often follows the Curie-Weiss

law, χ = C/(T - θ_p), where C is the Curie constant and θ_p is the paramagnetic Curie

temperature. Fitting the high-temperature data to this law allows for the determination of

the effective magnetic moment.

Logical Workflow for Thermodynamic
Characterization
The following diagram illustrates the logical workflow for the comprehensive thermodynamic

characterization of GdNi₅ at low temperatures.
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Workflow for the thermodynamic characterization of GdNi₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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